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Compound of Interest

Compound Name: Ro 10-5824 dihydrochloride

Cat. No.: B2529306

In Vivo Behavioral Assays

The functional consequences of D4 receptor activation by Ro 10-5824 have been investigated
in animal models.

» Novel Object Exploration Test: This test assesses exploratory behavior and novelty-seeking
in rodents. Ro 10-5824 has been shown to increase the time mice spend exploring a novel
object, suggesting a role for D4 receptor activation in modulating cognitive processes related
to novelty.

e Object Retrieval Detour Task: This task evaluates executive function in primates.
Administration of Ro 10-5824 has been demonstrated to improve performance in this task in
common marmosets, indicating that D4 receptor agonism may enhance cognitive flexibility
and problem-solving.

Conclusion

Ro 10-5824 dihydrochloride is a well-characterized pharmacological tool with a clear
mechanism of action as a selective partial agonist of the dopamine D4 receptor. Its high affinity,
selectivity, and defined functional activity make it an invaluable resource for researchers
investigating the role of the D4 receptor in health and disease. The detailed understanding of
its interaction with the D4 receptor and the subsequent signaling cascades provides a solid
foundation for its use in preclinical studies and for the design of novel therapeutic agents
targeting this important receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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